Cas no 14451-87-7 (2-Ethyladamantane)

2-Ethyladamantane is a highly stable, polycyclic hydrocarbon with a unique adamantane core structure substituted with an ethyl group at the 2-position. Its rigid, cage-like framework confers exceptional thermal and chemical stability, making it suitable for high-performance applications in materials science and specialty chemistry. The compound exhibits low reactivity and high resistance to degradation, which is advantageous for use as a building block in advanced polymers, lubricants, or pharmaceutical intermediates. Its well-defined molecular geometry also allows for precise modifications, enabling tailored properties for specific industrial or research needs. The ethyl substitution enhances solubility in organic solvents while retaining the adamantane backbone's robustness.
2-Ethyladamantane structure
2-Ethyladamantane structure
Product Name:2-Ethyladamantane
CAS No:14451-87-7
MF:C12H20
MW:164.287203788757
CID:49800
PubChem ID:139758
Update Time:2025-05-27

2-Ethyladamantane Chemical and Physical Properties

Names and Identifiers

    • 2-Ethyladamantane
    • 2-Ethyladamantane1000µg
    • Tricyclo[3.3.1.13,7]decane, 2-ethyl-
    • 14451-87-7
    • LIAWCKFOFPPVGF-UHFFFAOYSA-N
    • Cresyldiphenylphosphate
    • DTXSID60162739
    • Tricyclo[3.3.1.1<3,7>]decane, 2-ethyl-
    • AKOS006274182
    • AKOS015917959
    • A19437
    • FT-0751060
    • Tricyclo(3.3.1.13,7)decane, 2-ethyl-
    • Inchi： 1S/C12H20/c1-2-12-10-4-8-3-9(6-10)7-11(12)5-8/h8-12H,2-7H2,1H3
    • InChI Key： LIAWCKFOFPPVGF-UHFFFAOYSA-N
    • SMILES： C12CC3CC(CC(C3)C1CC)C2

Computed Properties

  • Exact Mass: 164.15700
  • Monoisotopic Mass: 164.156501
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 155
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 4.6

Experimental Properties

  • Density: 0.928
  • Boiling Point: 221.1°Cat760mmHg
  • Flash Point: 73.1°C
  • Refractive Index: 1.494
  • PSA: 0.00000
  • LogP: 3.46870

2-Ethyladamantane Customs Data

  • HS CODE：2902199090
  • Customs Data：

    China Customs Code:

    2902199090

    Overview:

    2902199090 Other naphthenic hydrocarbons\Cyclic olefins and cyclic terpenes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content

    Summary:

    2902199090 other cyclanes, cyclenes and cyclotherpenes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2-Ethyladamantane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM397557-100g
2-ethyladamantane
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 $1182 2023-02-18

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